Cas no 858009-29-7 (Thiazole,4-(aminomethyl)-2-(p-hydroxyphenyl)- (3CI))

• Product Name: Thiazole,4-(aminomethyl)-2-(p-hydroxyphenyl)- (3CI)
• CAS No: 858009-29-7
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 717869
• PubChem ID: 135741995
• Update Time: 2025-04-19

Thiazole,4-(aminomethyl)-2-(p-hydroxyphenyl)- (3CI) Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-(aminomethyl)-2-(p-hydroxyphenyl)- (3CI)
• 4-(4-Aminomethyl-thiazol-2-yl)-phenol
• 4-(4-AMINOMETHYL-THIAZOL-2-YL)PHENOL,
• 4-[4-(aminomethyl)-3H-1,3-thiazol-2-ylidene]cyclohexa-2,5-dien-1-one
• 4-(4-(Aminomethyl)thiazol-2-yl)phenol
• 4-[4-(AMINOMETHYL)-1,3-THIAZOL-2-YL]PHENOL
• 858009-29-7
• A863432
• 4-[4-(Aminomethyl)-1,3-thiazol-2(3H)-ylidene]cyclohexa-2,5-dien-1-one
• FT-0756222
• DTXSID80696066
• 1-CHLORO-3,3-DIMETHYL-2-BUTYLKETONE
• AB27152
• DB-076447

• Inchi： 1S/C10H10N2OS/c11-5-8-6-14-10(12-8)7-1-3-9(13)4-2-7/h1-4,6,13H,5,11H2
• InChI Key： QVQSIXWDPQPVAO-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 206.05100
• Monoisotopic Mass: 206.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 87.38000
• LogP: 2.67470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids